Cas no 2034524-83-7 (3-(dimethylamino)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide)

• Product Name: 3-(dimethylamino)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide
• CAS No: 2034524-83-7
• MF: C₁₆H₂₄N₂O₂S
• MW: 308.438962936401
• CID: 5378249
• Update Time: 2025-05-21

3-(dimethylamino)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide

• Inchi： 1S/C16H24N2O2S/c1-18(2)14-5-3-4-13(12-14)16(19)17-8-11-21-15-6-9-20-10-7-15/h3-5,12,15H,6-11H2,1-2H3,(H,17,19)
• InChI Key： LDKUGKDMFHRYPI-UHFFFAOYSA-N
• SMILES： C(NCCSC1CCOCC1)(=O)C1=CC=CC(N(C)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-(dimethylamino)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide

3-(Dimethylamino)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide: A Comprehensive Overview

3-(Dimethylamino)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide, identified by the CAS number 2034524-83-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a benzamide moiety with a dimethylamino group and a sulfanyl-containing oxane ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The molecular structure of 3-(dimethylamino)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide is notable for its amide functionality, which plays a crucial role in its reactivity and biological activity. The dimethylamino group attached to the benzene ring introduces electron-donating effects, enhancing the compound's ability to participate in hydrogen bonding and other intermolecular interactions. This feature is particularly advantageous in drug design, where such interactions are critical for binding to target proteins.

Recent studies have highlighted the potential of this compound in the development of new therapeutic agents. For instance, research has shown that 3-(dimethylamino)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide exhibits promising activity against certain enzymes involved in inflammatory processes. Its ability to modulate these enzymes suggests potential applications in the treatment of inflammatory diseases, such as arthritis and cardiovascular disorders.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The sulfanyl group within the oxane ring contributes to the molecule's stability and reactivity, making it a candidate for use in polymer synthesis and other advanced materials. Researchers have investigated its use as a building block for constructing novel materials with tailored properties, such as improved mechanical strength or enhanced thermal stability.

The synthesis of 3-(dimethylamino)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of the final product.

From an environmental perspective, understanding the fate and behavior of 3-(dimethylamino)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under specific conditions, suggesting that it may not persist long-term in the environment. However, further research is needed to fully characterize its environmental behavior and ensure sustainable practices in its production and use.

In conclusion, 3-(dimethylamino)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide, with its unique chemical structure and diverse functional groups, represents a versatile molecule with promising applications across multiple disciplines. Its potential in drug development, materials science, and environmental chemistry underscores the importance of continued research into its properties and uses. As new findings emerge, this compound is likely to play an increasingly significant role in advancing scientific knowledge and technological innovation.